Cas no 861642-00-4 (2-ISOPROPYLDECALINE)
2-ISOPROPYLDECALINE structure
Product Name:2-ISOPROPYLDECALINE
CAS No:861642-00-4
MF:C13H24
MW:180.329664230347
CID:891149
PubChem ID:23559498
Update Time:2025-04-19
2-ISOPROPYLDECALINE Chemical and Physical Properties
Names and Identifiers
-
- 2-ISOPROPYLDECALINE
- 2-Isopropyldecaline500 µg
- 861642-00-4
- AKOS006294925
- 2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
-
- Inchi: 1S/C13H24/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h10-13H,3-9H2,1-2H3
- InChI Key: RIVBBHMGRSGNTJ-UHFFFAOYSA-N
- SMILES: C12CCCCC1CCC(C(C)C)C2
Computed Properties
- Exact Mass: 180.18800
- Monoisotopic Mass: 180.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.24890
2-ISOPROPYLDECALINE Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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